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Compound of Interest

Compound Name: 3,5-Dichloro-2-methoxypyridine

Cat. No.: B181413 Get Quote

An In-depth Technical Guide to 3,5-Dichloro-2-
methoxypyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dichloro-2-methoxypyridine,

a halogenated pyridine derivative of interest in synthetic and medicinal chemistry. Due to the

limited availability of specific experimental data for this compound, this guide leverages

information from structurally related molecules to present plausible synthetic routes, analytical

methodologies, and potential biological activities.

Core Compound Data
The fundamental physicochemical properties of 3,5-Dichloro-2-methoxypyridine are

summarized below.
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Property Value Reference

CAS Number 13472-58-7 [1]

Molecular Formula C₆H₅Cl₂NO [1]

Molecular Weight 178.016 g/mol [1]

Appearance
White to off-white crystalline

solid

Melting Point 90 °C [1]

Boiling Point 200 °C [1]

Density 1.363 g/cm³ [1]

Hypothetical Synthesis and Experimental Protocols
While a specific, validated synthesis protocol for 3,5-Dichloro-2-methoxypyridine is not

readily available in peer-reviewed literature, a plausible multi-step synthesis can be proposed

based on established pyridine chemistry. A potential synthetic pathway could start from 2-

amino-3,5-dichloropyridine.

Proposed Synthesis Workflow
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2-Amino-3,5-dichloropyridine 3,5-Dichloro-2-hydroxypyridine

Diazotization & Hydrolysis
(NaNO₂, H₂SO₄, H₂O, 0-5°C then heat)

3,5-Dichloro-2-methoxypyridine
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3,5-Dichloro-2-methoxypyridine Phase I Metabolite
(e.g., 3,5-Dichloro-2-hydroxypyridine)

CYP450 (O-demethylation) Phase II Conjugate
(e.g., Glucuronide or Sulfate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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